Cas no 321945-25-9 (Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)-)

• Product Name: Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)-
• CAS No: 321945-25-9
• MF: C₁₃H₈BrN₃O₂
• MW: 318.125521659851
• CID: 301393
• PubChem ID: 794092
• Update Time: 2025-04-19

Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,6-bromo-2-(4-nitrophenyl)-
• 6-bromo-2-(4-nitrophenyl)imidazo[1,2-a]pyridine
• AC1LGFUU
• CTK4G8366
• MolPort-000-467-205
• Oprea1_099817
• Oprea1_147572
• STOCK1S-80773
• SureCN5774975
• AADWKSKCFXJLFW-UHFFFAOYSA-N
• AKOS001264610
• SCHEMBL5774975
• 6-bromo-2-(4-nitrophenyl)-imidazo[1,2-a]pyridine
• Z57704211
• 321945-25-9
• DTXSID90355213
• Cambridge id 5310513

• Inchi： 1S/C13H8BrN3O2/c14-10-3-6-13-15-12(8-16(13)7-10)9-1-4-11(5-2-9)17(18)19/h1-8H
• InChI Key： AADWKSKCFXJLFW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(=CN2C=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.98000
• Monoisotopic Mass: 316.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.12000
• LogP: 4.19520